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Compound of Interest

Compound Name: 1,5-Dichloropentane

Cat. No.: B010660

An In-depth Technical Guide to the Safe Handling of 1,5-Dichloropentane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,5-Dichloropentane
(CAS No. 628-76-2), a flammable and toxic chemical intermediate used in various organic
synthesis applications.[1] Adherence to these guidelines is critical to ensure personnel safety
and environmental protection in a laboratory or industrial setting.

Physicochemical and Hazard Data

Proper handling procedures are predicated on a thorough understanding of the substance's
properties and associated hazards.

Quantitative Data Summary

The following table summarizes key quantitative data for 1,5-Dichloropentane.
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Property Value Source

Molecular Formula CsH10Cl2 [21[3114]

Molecular Weight 141.04 g/mol [2][5]
Colorless to almost colorless

Appearance o [1103114]
clear liquid

Melting Point -72 °C (-97.6 °F) [31[5][6]

Boiling Point 180 °C (356 °F) at 1013 hPa [5]

63-66 °C at 10 mm Hg

[317]

Density

1.10 g/cm3 at 20 °C

[5]

1.106 g/mL at 25 °C

[317]

Flash Point

26 °C (78.8 °F) - closed cup

[5]i8]

Vapor Pressure

1.5 hPaat 25 °C

[3][5]

Water Solubility

0.125 g/L (insoluble)

[3](5]

Refractive Index

n20/D 1.457

[317]

GHS Hazard Classification

1,5-Dichloropentane is classified as a hazardous substance under the Globally Harmonized
System (GHS).[9]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)[2][5][9]

Acute Toxicity, Oral: Category 3 (H301: Toxic if swallowed)[2][5]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[2][5][9]

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)[2][5]

[9]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)[2][5][9]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12433~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:16:03~~1%205-Dichloropentane~~
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://cymitquimica.com/cas/628-76-2/
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12433~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:16:03~~1%205-Dichloropentane~~
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://commonchemistry.cas.org/detail?cas_rn=628-76-2
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5256666.htm
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5256666.htm
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.fishersci.com/store/msds?partNumber=AAA1243322&productDescription=1+5-DICHLOROPENTANE+98%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.chembk.com/en/chem/1,5-Dichloropentane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5256666.htm
https://www.benchchem.com/product/b010660?utm_src=pdf-body
https://www.airgas.com/msds/001251.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.airgas.com/msds/001251.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.airgas.com/msds/001251.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.airgas.com/msds/001251.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dichloropentane
https://www.sigmaaldrich.com/US/en/product/mm/842141
https://www.airgas.com/msds/001251.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Hazardous to the Aquatic Environment (Acute): Category 3 (H402: Harmful to aquatic life)

e Hazardous to the Aquatic Environment (Long-term): Category 3 (H412: Harmful to aquatic
life with long lasting effects)[4][9]

Signal Word: Danger[5][9]

Hazard Pictograms:

e Flame (GHS02)[5]

o Skull and crossbones (GHS06)[5]
o Exclamation mark (GHS07)

Experimental Protocols and Handling Procedures

Strict adherence to established protocols is mandatory when working with 1,5-
Dichloropentane.

Engineering Controls

o Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to maintain exposure levels below occupational limits.[8][10][11] Use
explosion-proof electrical, ventilating, and lighting equipment.[8][9][10]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[8][12]

Personal Protective Equipment (PPE)

A risk assessment should precede any handling of this chemical to ensure appropriate PPE is
selected.[12]

o Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[8] A face shield may be necessary for
splash protection.[13]

¢ Skin Protection:
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o Gloves: Wear chemical-resistant, impervious gloves (e.g., Nitrile) at all times.[9] Check
with the glove manufacturer for breakthrough times and degradation data.

o Protective Clothing: Wear a flame-retardant lab coat or chemical-resistant apron and
coveralls to prevent skin contact.[8][10][13]

o Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, a
NIOSH-approved respirator with appropriate cartridges must be used.[9][10]

General Handling Protocol

o Preparation: Before starting, ensure all necessary PPE is worn correctly. Clear the work area
of any incompatible materials, such as strong oxidizing agents and strong bases.[4][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
[8][9] Use only non-sparking tools and take precautionary measures against static discharge
by grounding/bonding containers and receiving equipment.[3][10]

o Chemical Transfer: When transferring the liquid, use a funnel or other appropriate equipment
to minimize splashing. Perform transfers within a fume hood.

o Usage: Avoid breathing vapors or mist.[9][10] Do not eat, drink, or smoke when using this
product.[9][10]

» Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8][9][10]
Decontaminate all equipment used.

o Storage: Store in a designated flammables area in the original, tightly closed container.[3][4]
[8] The storage area should be cool, dry, and well-ventilated.[4][8][11] Store locked up and
separate from oxidizing materials.[9]

Emergency Response Workflows

Immediate and correct response to emergencies such as spills or personnel exposure is
critical.

Accidental Release (Spill) Response
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The following workflow outlines the protocol for managing a spill of 1,5-Dichloropentane.

Spill Detected

Immediate Action

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(If safe to do so)

Proceef with Cleanup

Don Appropriate PPE
(Respirator, Gloves, etc.)

Control Ignition Sources
(Turn off equipment, no sparks)

Ensure Adequate Ventilation

Contain Spill
(Use non-combustible absorbent
material like sand or earth)

Collect Absorbed Material
(Use non-sparking tools)

Place in Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
& Equipment

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 1,5-Dichloropentane spill.
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Experimental Protocol for Spill Cleanup:

e Evacuate and Alert: Immediately evacuate personnel from the vicinity of the spill and alert
others in the area.[14]

» Control Ignition: Eliminate all ignition sources (no smoking, flares, sparks, or flames).[15] All
equipment used during cleanup must be grounded.[15]

o Ventilate: Ensure the area is well-ventilated.[14]

o Don PPE: Before approaching the spill, don the appropriate PPE, including respiratory
protection, chemical-resistant gloves, and protective clothing.[14]

o Containment: Stop the leak if it can be done without risk.[9][15] Contain and collect the
spillage with a non-combustible, absorbent material such as sand, earth, or vermiculite.[8][9]
[15] Do not use combustible materials like sawdust.[8]

o Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, closed, and labeled container for disposal.[8][9][15]

» Decontamination: Wash the spill site after the material has been collected.

» Disposal: Dispose of the container and its contents in accordance with all local, regional,
national, and international regulations.[4][9]

First Aid Measures for Exposure

The following diagram illustrates the appropriate first aid response for different routes of
exposure.
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First Aid Actions

Routes of Exposure

1. DO NOT induce vomiting.
2. Wash out mouth with water.
Ingestion 3. Give small quantities of water or milk to drink.

1. Rinse cautiously with water for several minutes.
Eye Contact 2. Remove contact lenses if present and easy to do.

3. Continue rinsing for at least 15 mins. -
d Seek Immediate

Medical Attention
for ALL exposure routeg

Personnel Exposure to

1,5-Dichloropentane

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 mins.
3. Wash with soap and water.

Skin Contact

Inhalation 1. Move to fresh air.
2. Keep at rest.
3. If not breathing, give artificial respiration.

Click to download full resolution via product page
Caption: First aid response pathways for 1,5-Dichloropentane exposure.
Detailed First Aid Protocols:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[8][9] If breathing has stopped or is difficult, provide artificial respiration or oxygen.
[8][16] Get medical attention immediately.[4][8]

o Skin Contact: Immediately flush the contaminated skin with plenty of water for at least 15
minutes while removing all contaminated clothing and shoes.[4][8][9] Wash the affected area
with soap and water.[16] Seek medical attention if irritation develops or persists.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][8][9] Remove contact lenses if present
and easy to do.[8][9] Get immediate medical attention.[4][8][9]

 Ingestion: If swallowed, immediately call a poison center or doctor.[9] Wash out the mouth
with water.[9] Do NOT induce vomiting unless directed to do so by medical personnel.[8][9]
Never give anything by mouth to an unconscious person.[8]

Fire-Fighting Measures
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o Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or alcohol-
resistant foam.[4][15] A water spray may be used to cool fire-exposed containers.[8][9]

» Specific Hazards: This substance is a flammable liquid.[4] Vapors are heavier than air and
may travel to a source of ignition and flash back.[4][8][15] Containers may explode when
heated.[4][8]

e Hazardous Combustion Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[4][8]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[4][8][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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